3-(3-bromophenyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole

• IUPAC Name: 3-(3-bromophenyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C14H8BrFN2O/c15-11-3-1-2-10(8-11)13-17-14(19-18-13)9-4-6-12(16)7-5-9/h1-8H
• InChI Key: ZNWXPEFFTNPUND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NOC(=N2)C3=CC=C(C=C3)F
• Molecular Formula: C14H8BrFN2O
• DSSTOX Substance ID: DTXSID60424203
• Molecular Weight: 319.13 g/mol
• CAS RN: 914212-32-1

Description

3-(3-bromophenyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole is a heterocyclic compound that has been extensively studied for its potential applications in various fields of science.

Mechanism of Action

The mechanism of action of 3-(3-bromophenyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole is not fully understood. However, it has been suggested that the compound may exert its effects by inhibiting certain enzymes or signaling pathways within cells.
Biochemical and Physiological Effects:
Studies have shown that 3-(3-bromophenyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole exhibits antimicrobial activity against various strains of bacteria and fungi. It has also been found to exhibit anticancer activity against various cancer cell lines. Additionally, the compound has been shown to possess anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-bromophenyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole in lab experiments is its relatively simple synthesis method. Additionally, the compound exhibits a wide range of potential applications in various fields of science. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are several future directions for the study of 3-(3-bromophenyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole. One potential direction is the development of new synthetic methods for the compound. Additionally, further studies are needed to fully understand the mechanism of action of the compound. Finally, the potential applications of the compound in various fields of science should continue to be explored.

Synthesis Methods

The synthesis of 3-(3-bromophenyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole is a relatively simple process that involves the reaction of 3-bromobenzonitrile and 4-fluorobenzohydrazide in the presence of a suitable catalyst. The resulting product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

3-(3-bromophenyl)-5-(4-fluorophenyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields of science. It has been found to exhibit antimicrobial, anticancer, and anti-inflammatory properties. It has also been studied for its potential use as a fluorescent probe for the detection of various analytes.